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Compound of Interest

Compound Name: Ido1-IN-15

Cat. No.: B12420975

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential information and
step-by-step procedures for the proper disposal of Ido1-IN-15, a potent indoleamine 2,3-
dioxygenase 1 (IDO1) inhibitor used in cancer research. Adherence to these guidelines is
critical for protecting personnel and the environment.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Ido1-IN-15 is not readily available, data from a
closely related compound, Ido1-IN-14, indicates potential hazards that should be considered.

Potential Hazards:
o Harmful if swallowed: Acute oral toxicity is a potential risk.[1]

» Very toxic to aquatic life with long-lasting effects: This highlights the environmental hazard
associated with the compound.[1]

Personal Protective Equipment (PPE): To ensure personal safety, the following PPE should be
worn when handling ldo1-IN-15:

o Eye Protection: Safety goggles with side-shields are mandatory.[1]

o Hand Protection: Chemical-resistant protective gloves are required.[1]
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» Skin and Body Protection: An impervious lab coat or other protective clothing should be
worn.[1]

» Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation.[1]

Storage and Handling

Proper storage is crucial for maintaining the integrity of Ido1-IN-15 and ensuring safety.

Condition Temperature Duration

As specified by the
Powder -20°C
manufacturer

In Solvent -80°C Up to 6 months[2][3]

Handling Precautions:

Avoid contact with eyes, skin, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Use only in well-ventilated areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Step-by-Step Disposal Procedures

The primary disposal method for Ido1-IN-15 and its containers is through an approved waste
disposal plant.[1][4]

1. Waste Segregation and Collection:

e Solid Waste: Collect unused Ido1-IN-15 powder and any grossly contaminated disposable
labware (e.g., weigh boats, pipette tips) in a designated, clearly labeled hazardous chemical
waste container.
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Liquid Waste: Collect solutions of Ido1-IN-15 and any contaminated solvents in a separate,
clearly labeled hazardous chemical waste container. Do not mix with other incompatible
waste streams.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should
be collected as hazardous liquid waste. Once decontaminated, the empty container can be
disposed of according to institutional guidelines for chemical containers.

Contaminated PPE: Dispose of contaminated gloves, lab coats, and other PPE as
hazardous waste in accordance with your institution's safety protocols.

. Spill Management:
In the event of a spill, collect the spillage.[1]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and place
it in the designated solid hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the designated solid hazardous waste container.

Clean the spill area thoroughly.
. Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste" and the specific
contents (e.g., "ldo1-IN-15 solid waste," "Ido1-IN-15 in DMSO").

Keep waste containers tightly sealed and store them in a cool, well-ventilated, and
designated hazardous waste accumulation area, away from incompatible materials.

. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.
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* Never dispose of Ido1-IN-15 down the drain or in the regular trash, as it is very toxic to

aquatic life.[1]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Ido1-IN-15.
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Caption: Logical workflow for the safe disposal of Ido1-IN-15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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